Cas no 2228994-01-0 (4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine)

• Product Name: 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine
• CAS No: 2228994-01-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6536364
• PubChem ID: 165868031
• Update Time: 2025-05-21

4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine
• 4-[1-(1-methyl-1H-imidazol-5-yl)ethyl]piperidine
• EN300-1762777
• 2228994-01-0

• Inchi： 1S/C11H19N3/c1-9(10-3-5-12-6-4-10)11-7-13-8-14(11)2/h7-10,12H,3-6H2,1-2H3
• InChI Key： QJJGRHPPKOZORX-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CN=CN1C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine

Comprehensive Overview of 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine (CAS No. 2228994-01-0)

4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine (CAS No. 2228994-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and piperidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets such as enzymes and receptors.

The growing interest in 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine aligns with broader trends in medicinal chemistry and precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds with modular structures like this one are increasingly valuable. Its CAS No. 2228994-01-0 serves as a critical identifier in databases such as PubChem and Reaxys, where scientists search for analogs and derivatives to optimize pharmacokinetic properties.

One of the most frequently asked questions about 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine revolves around its synthetic pathways. The compound is typically synthesized via multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity and structural confirmation, making it suitable for rigorous laboratory testing.

In the context of AI-driven drug discovery, CAS No. 2228994-01-0 is often cited in machine learning models that predict bioactivity. Computational chemists leverage its structural data to train algorithms for identifying novel drug candidates. This intersection of cheminformatics and artificial intelligence highlights the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. The piperidine scaffold is a common feature in neuromodulators, and the imidazole ring may influence binding affinity. While clinical applications are still under investigation, preclinical studies suggest promise for conditions related to neurotransmitter regulation.

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Environmental and sustainability considerations are also emerging as key discussion points. Researchers are evaluating greener synthetic routes for 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine, such as catalysis and solvent-free reactions, to align with green chemistry principles. This reflects the broader shift toward eco-friendly practices in chemical manufacturing.

In summary, 4-1-(1-methyl-1H-imidazol-5-yl)ethylpiperidine (CAS No. 2228994-01-0) represents a versatile compound with multifaceted applications. Its structural complexity and potential therapeutic value make it a subject of ongoing research, particularly in fields like drug design, computational chemistry, and neuroscience. As scientific inquiry advances, this compound is likely to remain a focal point for innovation.